Cas no 9000-59-3 (Shellac)

• Product Name: Shellac
• CAS No: 9000-59-3
• MF: C₃₀H₅₀O₁₁
• MW: 586.711410999298
• MDL: MFCD03101446
• CID: 48113
• PubChem ID: 6850749
• Update Time: 2025-04-18

Shellac Chemical and Physical Properties

Names and Identifiers

• Shellac
• Shellac wax-free
• SHELLAC ORANGE BEST QUALITY
• Lac
• White shellac
• SHELLAC GUM, ORANGE
• SHELLAC ORANGE
• SHELLAC WAX-FREE, PH EUR
• Schellack
• Shellac:dewaxedbleachedshellacpowder
• Waxshellac
• Q429659
• (2R,6S,7R,10S)-10-hydroxy-6-(hydroxymethyl)-6-methyltricyclo[5.3.1.01,5]undec-8-ene-2,8-dicarboxylic acid;9,10,15-trihydroxypentadecanoic acid
• 9000-59-3
• ZLGIYFNHBLSMPS-ATJNOEHPSA-N

• MDL： MFCD03101446
• Inchi： 1S/C15H20O6.C15H30O5/c1-14(6-16)9-5-15(11(17)4-7(9)12(18)19)8(13(20)21)2-3-10(14)15;16-12-8-4-6-10-14(18)13(17)9-5-2-1-3-7-11-15(19)20/h4,8-11,16-17H,2-3,5-6H2,1H3,(H,18,19)(H,20,21);13-14,16-18H,1-12H2,(H,19,20)/t8-,9-,10?,11-,14+,15?;/m0./s1
• InChI Key： ZLGIYFNHBLSMPS-ATJNOEHPSA-N
• SMILES： O[C@H]1C=C(C(=O)O)[C@@H]2CC31[C@H](C(=O)O)CCC3[C@]2(C)CO.OC(CCCCCCCC(=O)O)C(CCCCCO)O

Computed Properties

• Exact Mass: 586.335312
• Monoisotopic Mass: 586.335312
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 41
• Rotatable Bond Count: 17
• Complexity: 773
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213

Experimental Properties

• Color/Form: It is brown, brown yellow to orange yellow particles or sheets, brittle and hard, slightly transparent. Odorless and tasteless.
• Density: 1.035-1.140
• Melting Point: 115-120°
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.

Shellac Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cedrane and isocedrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Cedrane and isocedrane sesquiterpenoids